Cas no 899240-09-6 (N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide)

• Product Name: N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide
• CAS No: 899240-09-6
• MF: C₁₃H₁₀F₃NO₃S
• MW: 317.283612728119
• CID: 6797652
• PubChem ID: 8192982
• Update Time: 2024-09-13

N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Trifluoromethoxy)phenyl]benzenesulfonamide, 97%
• Benzenesulfonamide, N-(4-bromo-2-chlorophenyl)-
• N-[4-(trifluoromethoxy)phenyl]benzenesulfonamide
• AKOS003972454
• Z45670293
• LYZDWFRBWDEBAX-UHFFFAOYSA-N
• MFCD05093543
• 899240-09-6

• Inchi： 1S/C13H10F3NO3S/c14-13(15,16)20-11-8-6-10(7-9-11)17-21(18,19)12-4-2-1-3-5-12/h1-9,17H
• InChI Key： LYZDWFRBWDEBAX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 317.03334884g/mol
• Monoisotopic Mass: 317.03334884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.8Ų